molecular formula C22H37NO3 B8484225 Tetradecyl 3-Amino-4-methoxybenzoate CAS No. 170082-19-6

Tetradecyl 3-Amino-4-methoxybenzoate

Cat. No.: B8484225
CAS No.: 170082-19-6
M. Wt: 363.5 g/mol
InChI Key: ITJNEMNJKORDLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tetradecyl 3-Amino-4-methoxybenzoate is a useful research compound. Its molecular formula is C22H37NO3 and its molecular weight is 363.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

170082-19-6

Molecular Formula

C22H37NO3

Molecular Weight

363.5 g/mol

IUPAC Name

tetradecyl 3-amino-4-methoxybenzoate

InChI

InChI=1S/C22H37NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-26-22(24)19-15-16-21(25-2)20(23)18-19/h15-16,18H,3-14,17,23H2,1-2H3

InChI Key

ITJNEMNJKORDLJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCOC(=O)C1=CC(=C(C=C1)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

16.7 g (0.1 mol) of 3-amino-4-methoxybenzoic acid was added to 50 ml of N,N-dimethylformamide. Then 13.8 g (0.1 mol) of potassium carbonate was added to the solution obtained above, and the resulting mixture was stirred in the temperature range of from 20 to 30° C. for 30 min. 30.5 g (0.11 mol) of tetradecyl bromide was poured into the solution thus obtained, and the resulting solution was heated to 80° C., and allowed to react at the temperature for 1 hour. After completing the reaction, 50 ml of ethyl acetate, and 50 ml of water were added to the reaction mixture, and the organic layer obtained was separated, concentrated, diluted with 100 ml of methanol, and then cooled to precipitate crystals. The crystals were separated by filtration, and then dried to obtain 33.1 g (yield 91%) of the desired product. Purity 98% or higher. Melting point 54.0-56.0° C. A result of the elemental analysis of this sample was as follows:
Quantity
16.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
13.8 g
Type
reactant
Reaction Step Two
Quantity
30.5 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Four
Yield
91%

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